Cas no 64038-64-8 (Ethyl 2-mercapto-1H-imidazole-4-carboxylate)

• Product Name: Ethyl 2-mercapto-1H-imidazole-4-carboxylate
• CAS No: 64038-64-8
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD02091509
• CID: 505121
• PubChem ID: 2736338
• Update Time: 2025-11-01

Ethyl 2-mercapto-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-mercapto-1H-imidazole-4-carboxylate
• 1H-Imidazole-4-carboxylicacid, 2,3-dihydro-2-thioxo-, ethyl ester
• 4-ETHOXYCARBONYLIMIDAZOLE-2-THIOL
• ethyl 2-mercapto-1H-imidazole-5-carboxylate
• ethyl 2-sulfanylidene-1,3-dihydroimidazole-4-carboxylate
• 2-mercaptoimidazole-4-ethyl formate
• DTXSID10214070
• SR-01000639950-1
• 1H-Imidazole-4-carboxylic acid, 2,3-dihydro-2-thioxo-, ethyl ester
• ethyl-2-mercapto-1H-imidazole-4-carboxylate
• 2-mercapto-1 H-imidazole-4-carboxylic acid ethyl ester
• 2-Mercapto-5-carbethoxyimidazole
• 64038-64-8
• USAF EL-63
• Imidazole, 2-mercapto-5-carbethoxy-
• Ethyl 2-sulphanyl-1H-imidazole-4-carboxylate
• HMS555O06
• MFCD00068042
• 2-mercapto-1h-imidazole-4-carboxylic acid ethyl ester
• Maybridge1_005066
• 4-Ethoxycarbonyl-1H-imidazole-2-thiol
• AKOS024388179
• Imidazole-2-thiol, 5-ethoxycarbonyl-
• ethyl2-mercapto-1h-imidazole-4-carboxylate
• ethyl 2-mercapto-4-imidazole carboxylate
• CS-0151702
• A19011
• EN300-6851194
• Ethyl 2-sulfanyl-1H-imidazole-4-carboxylate #
• Ethyl 2-sulfanyl-1H-imidazole-4-carboxylate
• 2-mercapto-3H-imidazole-4-carboxylic acid ethyl ester
• AKOS006227566
• SCHEMBL269623
• CCG-50585
• 2-thioxo-2,3-dihydro-1H-imidazole-4-carboxylic acid ethyl ester
• D82357
• 2,3-Dihydro-2-thioxo-1H-imidazole-4-carboxylic acid, ethyl ester
• J-520766
• ethyl 2-thio-1h-imidazole-4-carboxylate
• FT-0625962
• ethyl 2-mercaptoimidazole-4-carboxylate
• Z1198159497
• ethyl 2-sulfanylidene-2,3-dihydro-1H-imidazole-4-carboxylate
• FS-1109
• ethyl 2-thioxo-2,3-dihydro-1H-imidazole-4-carboxylate
• AB-016/30038020

• MDL： MFCD02091509
• Inchi： 1S/C6H8N2O2S/c1-2-10-5(9)4-3-7-6(11)8-4/h3H,2H2,1H3,(H2,7,8,11)
• InChI Key： PONOGPICUOALRU-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C(=O)OCC)N1

Computed Properties

• Exact Mass: 172.03100
• Monoisotopic Mass: 172.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4A^2
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 0.2

Experimental Properties

• Color/Form: 。
• Density: 1.35
• Melting Point: 191 °C
• Boiling Point: 254.3°C at 760 mmHg
• Flash Point: 107.6°C
• Refractive Index: 1.605
• PSA: 93.78000
• LogP: 0.87510
• Solubility: 。

Ethyl 2-mercapto-1H-imidazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2-mercapto-1H-imidazole-4-carboxylate

Ethyl 2-mercapto-1H-imidazole-4-carboxylate (CAS No. 64038-64-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-mercapto-1H-imidazole-4-carboxylate, identified by its CAS number 64038-64-8, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative features a unique structural motif that has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The compound's molecular structure, incorporating both a thiol group and a carboxylate moiety, makes it a valuable intermediate for constructing more complex molecules with potential therapeutic benefits.

The Ethyl 2-mercapto-1H-imidazole-4-carboxylate molecule is characterized by a six-membered imidazole ring substituted with a thiol (-SH) group at the 2-position and a carboxylate (-COOEt) group at the 4-position. This bifunctional nature allows for diverse chemical modifications, enabling its use in the synthesis of various pharmacophores. The thiol group, in particular, is known for its reactivity with electrophiles, making it a useful handle for further functionalization. This reactivity has been exploited in numerous synthetic pathways, where it serves as a precursor for more complex sulfhydryl-containing compounds.

In recent years, the pharmaceutical industry has seen an increasing demand for novel compounds that incorporate sulfur-containing heterocycles due to their favorable pharmacokinetic properties and biological activity. The Ethyl 2-mercapto-1H-imidazole-4-carboxylate has emerged as a critical building block in this context. Its ability to participate in nucleophilic substitution reactions allows for the introduction of various functional groups, including amides, esters, and other heterocycles. This flexibility has made it a preferred choice for medicinal chemists seeking to develop new drug candidates.

One of the most notable applications of Ethyl 2-mercapto-1H-imidazole-4-carboxylate is in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their inhibition is often a key strategy in drug design. The thiol group of this compound can be used to form disulfide bonds with cysteine residues in protease active sites, leading to the development of potent inhibitors. Such inhibitors have shown promise in treating various diseases, including cancer and infectious disorders.

Furthermore, the carboxylate group of Ethyl 2-mercapto-1H-imidazole-4-carboxylate provides an additional point of modification. It can be esterified to enhance solubility or used to form amides with various nitrogen-containing heterocycles. These modifications have been explored in the development of novel antimicrobial agents. Recent studies have demonstrated that derivatives of this compound exhibit significant activity against resistant bacterial strains, highlighting its potential as a lead compound in antibiotic discovery.

The synthesis of Ethyl 2-mercapto-1H-imidazole-4-carboxylate typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the condensation of ethyl acetoacetate with thiourea to form ethyl 2-thioxoimidazole-4-carboxylate, which is subsequently reduced to yield the desired product. Advances in synthetic methodologies have improved the efficiency and yield of this process, making it more suitable for large-scale production.

The growing interest in sulfur-containing heterocycles has also led to new insights into their biological activities. The thiol group of Ethyl 2-mercapto-1H-imidazole-4-carboxylate, for instance, has been shown to exhibit antioxidant properties. This has prompted research into its potential use as an adjunct therapy for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, the imidazole ring itself is known to interact with biological targets such as ion channels and receptors, suggesting further therapeutic applications.

In conclusion, Ethyl 2-mercapto-1H-imidazole-4-carboxylate (CAS No. 64038-64-8) is a versatile and important intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it invaluable for constructing complex molecules with potential therapeutic benefits. Recent research has highlighted its role in developing protease inhibitors and antimicrobial agents, demonstrating its significance in addressing unmet medical needs. As synthetic chemistry continues to evolve, the applications of this compound are likely to expand further, solidifying its place as a cornerstone of modern drug discovery.